molecular formula C28H35N3O4S B2605300 2-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-N,3-bis(3-methylbutyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide CAS No. 1113134-00-1

2-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-N,3-bis(3-methylbutyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Cat. No. B2605300
CAS RN: 1113134-00-1
M. Wt: 509.67
InChI Key: IVKGMKXRCYXGCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-N,3-bis(3-methylbutyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C28H35N3O4S and its molecular weight is 509.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds with quinazoline and thiazolidinone cores, such as the ones synthesized in studies by Patel and Patel (2010), and Desai, Dodiya, and Shihora (2011), have shown promising antimicrobial properties. These studies involve the synthesis of fluoroquinolone-based 4-thiazolidinones and clubbed quinazolinone and 4-thiazolidinone derivatives, respectively, highlighting their efficacy against various bacterial and fungal strains. The research emphasizes the structural modification of these cores to enhance antimicrobial activities, indicating potential research applications in developing new antimicrobial agents (Patel & Patel, 2010; Desai, Dodiya, & Shihora, 2011).

Anti-Inflammatory and Analgesic Properties

The study by Abu-Hashem, Al-Hussain, and Zaki (2020) on novel benzodifuranyl derivatives, including tetrahydro- pyrimidines and oxadiazepines derived from visnaginone and khellinone, explored their anti-inflammatory and analgesic activities. This research provides insights into how structural derivatives of complex organic compounds can be synthesized and evaluated for their potential therapeutic effects, excluding direct drug applications but focusing on their scientific research potential in understanding the mechanisms behind inflammation and pain (Abu-Hashem, Al-Hussain, & Zaki, 2020).

Synthesis and Structural Studies

Research by White and Baker (1990) on the synthesis of dimethyl dicarbamates derived from quinazolines and related compounds explores the chemical synthesis pathways and the structural analysis of these compounds. Such studies are crucial for the scientific understanding of complex organic synthesis processes and the development of methodologies for creating new compounds with potential applications in various research fields (White & Baker, 1990).

properties

IUPAC Name

2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-N,3-bis(3-methylbutyl)-4-oxoquinazoline-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H35N3O4S/c1-18(2)12-14-29-26(33)21-8-11-23-24(16-21)30-28(31(27(23)34)15-13-19(3)4)36-17-25(32)20-6-9-22(35-5)10-7-20/h6-11,16,18-19H,12-15,17H2,1-5H3,(H,29,33)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVKGMKXRCYXGCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)OC)CCC(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H35N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

509.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.